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Compound of Interest

Compound Name: 2,7-Dimethyloctane

Cat. No.: B085488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2,7-
Dimethyloctane (CAS No. 1072-16-8). The information is curated for professionals in research

and development who require precise data for modeling, formulation, and experimental design.

Quantitative Physical Properties
The physical characteristics of 2,7-Dimethyloctane are summarized in the table below. These

values have been compiled from various chemical data sources to provide a comparative

overview.
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Physical Property Value Units

Molecular Formula C₁₀H₂₂ -

Molecular Weight 142.28 g/mol [1][2][3]

Boiling Point 159 - 161 °C[1][3][4][5][6][7]

159.75 °C[2]

Melting Point -53 to -55 °C[1][3][4][5][7]

-54.9 °C[2]

-78.00 °C

Density 0.7161 - 0.732 g/cm³[5][8]

0.720 g/cm³[1][3][7]

0.724 g/cm³ at 20°C, 750 Torr[2][6]

Refractive Index 1.409 - 1.411 -[3][5][7]

1.410 -[4]

Vapor Pressure 3.35 mmHg at 25°C[5][8]

Solubility

Highly soluble in non-polar

solvents (e.g., hexane,

cyclohexane).

-[9]

Poorly soluble in polar solvents

(e.g., water, methanol,

ethanol).

-[9]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 2,7-
Dimethyloctane are not extensively published. However, standard methodologies for alkanes

and liquid hydrocarbons are applicable.

2.1. Boiling Point Determination (Thiele Tube Method)
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The boiling point of a small sample of 2,7-Dimethyloctane can be accurately determined using

a Thiele tube.[10]

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating oil (mineral oil), and a heat source.

Procedure:

A few drops of 2,7-Dimethyloctane are placed into the small test tube.

The capillary tube is placed inside the test tube with the open end down.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube containing the heating oil.

The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube

will bubble out.

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the capillary tube. The temperature is recorded when the liquid begins to

enter the capillary tube after the heat source is removed.

2.2. Density Determination (Pycnometer Method)

The density of liquid 2,7-Dimethyloctane can be determined using a pycnometer, a flask with a

precise volume.

Apparatus: Pycnometer, analytical balance, and a constant temperature water bath.

Procedure:

The empty, clean, and dry pycnometer is weighed.

The pycnometer is filled with 2,7-Dimethyloctane and placed in the constant temperature

water bath (e.g., at 20°C) until it reaches thermal equilibrium.
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The volume is adjusted precisely to the pycnometer's calibration mark, and any excess

liquid is carefully removed.

The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the liquid (weight of filled pycnometer

minus weight of empty pycnometer) by the known volume of the pycnometer.

2.3. Refractive Index Measurement (Abbe Refractometer)

The refractive index, a measure of how light bends as it passes through the substance, is

determined using an Abbe refractometer.[11][12][13]

Apparatus: Abbe refractometer, a monochromatic light source (typically a sodium D-line at

589 nm), and a constant temperature water circulator.[11][12]

Procedure:

The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).

A few drops of 2,7-Dimethyloctane are placed on the prism of the refractometer.

The prisms are closed, and the sample is allowed to reach the desired temperature (e.g.,

20°C) using the water circulator.

The light source is positioned, and the eyepiece is adjusted until the boundary line

between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale.

Visualized Relationships
The following diagrams illustrate the logical relationships and workflows pertinent to the

physical properties of 2,7-Dimethyloctane.
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Fig. 1: Interrelation of the physical properties of 2,7-Dimethyloctane.
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Fig. 2: General experimental workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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